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Question Answer

What are the
typical purity
grades available?

Two common grades are available: Analytical Standard (≥98.0% by GC) for
precise quantification [1] and a standard grade of >95.0%(GC) [2]. A Fragrance
Grade (≥98%) is also available for applications in flavors and fragrances,
complying with IFRA and JECFA standards [3].

| What are the basic physical properties used for identification? | The compound is a solid at 20°C [2].

Key properties include:

Melting Point: 37-41 °C [1] [2] [3]

Boiling Point: 293 °C at atmospheric pressure [1] [3] or 162 °C at 15 mmHg [2]
Flash Point: 113 °C (closed cup) [1] [3] | | How can I confirm the compound's structure? |

Structure is confirmed via ¹H NMR spectroscopy [2]. The molecular formula is C₁₅H₃₀O with an
average molecular weight of 226.40 g/mol [2] [4]. | | Is 2-Pentadecanone safe to handle? | It is

classified as a Combustible Solid [1] [3]. Personal protective equipment (PPE) such as eyeshields,
gloves, and an N95 respirator are recommended. It has a Water Hazard Class (WGK) of 3 [1] [3]. |

Troubleshooting Guides for Purity Assessment

A systematic workflow is the most effective approach for purity assessment. The diagram below outlines the

key steps and decision points in this process.
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Start: Purity Assessment of 2-Pentadecanone

Physical State & Color Check

Melting Point Analysis

  Yes

Issue: Does not match expected
white crystalline solid?

  No

Chromatographic Analysis (GC)

  Yes (39-41°C)

Issue: Melting point range
is broad or low?

  No

Spectroscopic Confirmation (NMR)

  Yes (≥95%)

Issue: Purity (GC) is below 95%?

  No

End

 Purity and Structure Confirmed

Action: Recrystallize the solid
from a suitable solvent

Action: Purify via column
chromatography or distillation

Action: Confirm identity and
consider further purification

Click to download full resolution via product page

Guide 1: Assessing Physical Properties and Purity

This guide outlines the initial steps for evaluating 2-Pentadecanone sample quality.

Physical State and Color

Expected Result: White to almost white powder or crystal [2].
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Troubleshooting: If your sample is discolored or has an oily consistency, it may indicate

impurities. Recrystallization from a suitable solvent is recommended to improve purity.

Melting Point Determination

Expected Result: A sharp melting point between 39.0 to 41.0 °C [2].

Protocol:
Pack a small amount of the dry sample into a capillary tube.

Place the tube in a melting point apparatus.
Heat the apparatus at a controlled rate (e.g., 1°C per minute).

Observe and record the temperature range at which the sample completely melts.
Troubleshooting: A melting point that is lower than 39°C or has a broad range (e.g., 35-45°C)

suggests significant impurities. Purification via column chromatography or distillation
should be performed [2].

Guide 2: Chromatographic Analysis and Structural Confirmation

This guide covers instrumental methods for quantitative purity assessment and structural verification.

Gas Chromatography (GC) for Purity Assay

Expected Result: Purity should be ≥95.0% to ≥98.0% (GC) [1] [2].

Protocol:
Sample Preparation: Dissolve the 2-Pentadecanone sample in an appropriate volatile

solvent like hexane or methanol to a known concentration.
Instrumentation: Use a gas chromatograph equipped with a capillary column and a

flame ionization detector (FID).
Analysis: Inject the sample and run a temperature program suitable for high molecular

weight ketones.
Data Analysis: The purity is calculated by determining the area percentage of the 2-
Pentadecanone peak relative to the total area of all peaks in the chromatogram. A single,
symmetric peak indicates high purity.

Troubleshooting: If the purity is below 95%, or multiple peaks are observed, proceed with
purification via column chromatography or distillation [2].

Nuclear Magnetic Resonance (NMR) for Structural Confirmation

Expected Result: The obtained ¹H NMR spectrum should match the reference spectrum for 2-
Pentadecanone [2].

Protocol:
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Sample Preparation: Dissolve the sample in a deuterated solvent (e.g., CDCl₃).

Data Acquisition: Run a standard ¹H NMR experiment.
Spectral Analysis: Confirm the structure by checking for key signals, such as the methyl

proton singlet of the ketone group (around 2.1 ppm) and the large multiplet from the
methylene protons of the long alkyl chain (1.2-1.3 ppm) [5].

Experimental Protocol: Acute Oral Toxicity Study

For research involving animal models, here is a summarized protocol based on a published study that

confirmed the safety of 2-Pentadecanone [6].

Objective: To evaluate the acute oral toxicity of 2-Pentadecanone in Sprague Dawley rats.

Test Compound: 2-Pentadecanone (e.g., sourced from Sigma-Aldrich) [6].
Dosage and Administration:

A single dose of 300 mg/kg of 2-Pentadecanone was administered orally to fasted rats (n=6).
The control group received 5% Tween 20 (5 mL/kg).

Observation Period:
Animals were observed for 14 days for any signs of toxicity or mortality.

Terminal Analysis:
On day 14, blood was collected for biochemical analysis of liver and kidney function markers.

Liver and kidney organs were harvested for histological examination.
Key Results: The study reported no mortality or signs of toxicity at the 300 mg/kg dose. There

were no significant differences in liver and kidney function markers or histology between the treated
and control groups, indicating the compound's safety at this dosage [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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